Cas no 1000576-52-2 (3,5-Dibromo-2-fluoro-4-iodotoluene)

• Product Name: 3,5-Dibromo-2-fluoro-4-iodotoluene
• CAS No: 1000576-52-2
• MF: C₇H₄Br₂FI
• MW: 393.817536354065
• CID: 3157507
• PubChem ID: 44891118
• Update Time: 2025-04-21

3,5-Dibromo-2-fluoro-4-iodotoluene Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-2-fluoro-4-iodotoluene
• DTXSID701263549
• 1000576-52-2
• MFCD09800770
• 1,3-dibromo-4-fluoro-2-iodo-5-methylbenzene

• MDL： MFCD09800770
• Inchi： 1S/C7H4Br2FI/c1-3-2-4(8)7(11)5(9)6(3)10/h2H,1H3
• InChI Key： YMJQGYLQMYFIIG-UHFFFAOYSA-N
• SMILES： IC1C(=CC(C)=C(C=1Br)F)Br

Computed Properties

• Exact Mass: 393.76880Da
• Monoisotopic Mass: 391.77085Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 0Ų